Cas no 63037-63-8 (1-Bromo-2-iodo-4-nitrobenzene)

1-Bromo-2-iodo-4-nitrobenzene is a halogenated aromatic compound featuring bromine, iodine, and nitro functional groups on a benzene ring. Its distinct substitution pattern makes it a valuable intermediate in organic synthesis, particularly for cross-coupling reactions such as Suzuki-Miyaura or Sonogashira couplings, where the bromo and iodo groups serve as reactive sites. The electron-withdrawing nitro group further enhances reactivity, facilitating nucleophilic aromatic substitution. This compound is commonly employed in pharmaceutical and agrochemical research for constructing complex molecular architectures. Its high purity and stability under controlled conditions ensure reliable performance in synthetic applications. Proper handling is required due to potential sensitivity to light and moisture.

1-Bromo-2-iodo-4-nitrobenzene structure

Product Name:1-Bromo-2-iodo-4-nitrobenzene

CAS No:63037-63-8

MF:C₆H₃BrINO₂

MW:327.90199303627

MDL:MFCD17012734

CID:1644339

PubChem ID:238692

Update Time:2025-06-07

1-Bromo-2-iodo-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

- 1-bromo-2-iodo-4-nitrobenzene
- 4-BROMO-3-IODONITROBENZENE
- NSC43208
- 1-Bromo-2-iodo-4-nitro-benzene
- Benzene, 1-bromo-2-iodo-4-nitro-
- AK194441
- AB0171045
- MFCD17012734
- DB-126849
- CS-0041002
- SY304146
- F2147-1054
- SCHEMBL5066790
- EN300-65603
- DTXSID30285904
- 63037-63-8
- AKOS017325176
- DS-10428
- W18337
- A914779
- NSC-43208
- 1-Bromo-2-iodo-4-nitrobenzene
- MDL： MFCD17012734
- Inchi： 1S/C6H3BrINO2/c7-5-2-1-4(9(10)11)3-6(5)8/h1-3H
- InChI Key： AWBNZHRQRUEANT-UHFFFAOYSA-N
- SMILES： IC1=C(C=CC(=C1)[N+](=O)[O-])Br

Computed Properties

Exact Mass: 326.83869
Monoisotopic Mass: 326.83919g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 161
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 45.8
XLogP3: 3.1

Experimental Properties

Boiling Point: 330.6°C at 760 mmHg
PSA: 43.14

1-Bromo-2-iodo-4-nitrobenzene Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Keep in dark place,Sealed in dry,Room Temperature

1-Bromo-2-iodo-4-nitrobenzene Pricemore >>

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